Cas no 807624-24-4 (1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid)

1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a pyrrole core substituted with a methyl group at the 1-position and a phenyl ring at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its pyrrole scaffold offers structural diversity, enabling further derivatization at the carboxylic acid moiety for amide or ester formation. The phenyl substitution enhances stability and influences electronic properties, making it valuable for applications in medicinal chemistry and material science. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid structure

807624-24-4 structure

Product Name:1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid

CAS No:807624-24-4

MF:C₁₂H₁₁NO₂

MW:201.221243143082

MDL:MFCD18810353

CID:715005

PubChem ID:45096728

Update Time:2025-11-06

1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxylicacid, 1-methyl-2-phenyl-
- 1H-Pyrrole-3-carboxylicacid,1-methyl-2-phenyl-(9CI)
- 1-methyl-2-phenylpyrrole-3-carboxylic acid
- 1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid
- 1H-Pyrrole-3-carboxylic acid, 1-methyl-2-phenyl-
- KPTMLRRGBKWXAB-UHFFFAOYSA-N
- 1-methyl-2-phenyl-1H-pyrrol-3-ylcarboxylic acid
- Z2513337808
- MDL： MFCD18810353
- Inchi： 1S/C12H11NO2/c1-13-8-7-10(12(14)15)11(13)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15)
- InChI Key： KPTMLRRGBKWXAB-UHFFFAOYSA-N
- SMILES： OC(C1C=CN(C)C=1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 201.079
Monoisotopic Mass: 201.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 345.4±22.0 °C at 760 mmHg
Flash Point: 162.7±22.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Methyl-2-phenyl-1H-pyrrole-3-carboxylic acid Pricemore >>

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